molecular formula C8H10Cl2O2 B8338361 Spiro-[6,6-dichlorobicyclo[3.1.0]hexane-2,2'-[1,3]dioxolane]

Spiro-[6,6-dichlorobicyclo[3.1.0]hexane-2,2'-[1,3]dioxolane]

Cat. No.: B8338361
M. Wt: 209.07 g/mol
InChI Key: OTQOBKBNTXIXFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Spiro-[6,6-dichlorobicyclo[3.1.0]hexane-2,2'-[1,3]dioxolane] is a useful research compound. Its molecular formula is C8H10Cl2O2 and its molecular weight is 209.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality Spiro-[6,6-dichlorobicyclo[3.1.0]hexane-2,2'-[1,3]dioxolane] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Spiro-[6,6-dichlorobicyclo[3.1.0]hexane-2,2'-[1,3]dioxolane] including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10Cl2O2

Molecular Weight

209.07 g/mol

IUPAC Name

6',6'-dichlorospiro[1,3-dioxolane-2,2'-bicyclo[3.1.0]hexane]

InChI

InChI=1S/C8H10Cl2O2/c9-8(10)5-1-2-7(6(5)8)11-3-4-12-7/h5-6H,1-4H2

InChI Key

OTQOBKBNTXIXFM-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C3C1C3(Cl)Cl)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,4-dioxa-spiro[4.4]non-6-ene (25.23 g, 0.20 mol) in CHCl3 (200 mL) and CH2Cl2 (200 mL) was added triethylbenzylammonium chloride (100 mg) and 50% NaOH solution (200 mL) at rt. This solution was vigorously stirred at 45° C. over 3 days. The reaction mixture was diluted with H2O (300 mL) and extracted with CHCl3 (2×150 mL). The combined organic layer was concentrated in vacuo and the residue was purified by SiO2 column chromatography (0–50% CH2Cl2 in Hexanes) to the title compounds as a colorless liquid. 1H NMR (400 MHz, CDCl3): δ 4.06–3.93 (m, 4 H), 2.25–2.01 (m, 5H), 1.89–1.83 (m, 1H).
Quantity
25.23 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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